4-Pyridazinemethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Pyridazinemethanamine hydrochloride is a chemical compound with the molecular formula C5H8ClN3. It has an average mass of 145.590 Da and a monoisotopic mass of 145.040680 Da . It is commonly used as a building block in the synthesis of various pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of 4-Pyridazinemethanamine hydrochloride consists of a pyridazine ring with a methanamine group attached . The compound is a derivative of pyridazine, which is a six-membered ring with two nitrogen atoms .Physical And Chemical Properties Analysis
4-Pyridazinemethanamine hydrochloride has a molecular formula of C5H8ClN3 and an average mass of 145.590 Da . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and others are not provided in the search results .Scientific Research Applications
Medicinal Chemistry Applications :
- Pyridazine derivatives, including those related to 4-Pyridazinemethanamine hydrochloride, have been explored for their analgesic and anti-inflammatory activities. A study demonstrated the synthesis of novel pyridazine derivatives and evaluated their effectiveness in experimental animal models, highlighting their potential as safer non-steroidal anti-inflammatory drugs (NSAIDs) (Husain et al., 2017).
- Another research focused on the facile synthesis of 4-aryl and alkyl substituted, N6-alkylated pyridazine-3,6-diamines, which are attractive scaffolds in medicinal chemistry due to their unique structural properties (Wlochal & Bailey, 2015).
Organic Synthesis and Chemical Properties :
- Research has been conducted on the synthesis of various pyridazine derivatives, including the study of their herbicidal activities. These compounds have shown potential in agricultural applications due to their bleaching and herbicidal properties (Xu et al., 2008).
- In the realm of organic synthesis, pyridazine derivatives are synthesized through various reactions, offering a range of polyfunctionally substituted pyridazines with diverse applications (Ghozlan et al., 1990).
Materials Science Applications :
- Pyridazine derivatives have been investigated for their potential in enhancing the corrosion resistance of materials. A study focused on the inhibition effect of a pyridazine derivative against mild steel corrosion, demonstrating its effectiveness in protecting materials in corrosive environments (Bentiss et al., 2006).
properties
IUPAC Name |
pyridazin-4-ylmethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3.ClH/c6-3-5-1-2-7-8-4-5;/h1-2,4H,3,6H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STAZHFSPADHJCJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=NC=C1CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.59 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Pyridazinemethanamine hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.